Cas no 1269291-90-8 (5-(Dimethoxymethyl)-1-methyl-1H-pyrazole)

5-(Dimethoxymethyl)-1-methyl-1H-pyrazole structure

1269291-90-8 structure

Product Name:5-(Dimethoxymethyl)-1-methyl-1H-pyrazole

CAS No:1269291-90-8

MF:C₇H₁₂N₂O₂

MW:156.182381629944

CID:822844

PubChem ID:56956044

Update Time:2025-04-19

5-(Dimethoxymethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-(Dimethoxymethyl)-1-methyl-1H-pyrazole
- 5-(dimethoxymethyl)-1-methylpyrazole
- AKOS022172576
- 1H-Pyrazole, 5-(dimethoxymethyl)-1-methyl-
- DB-185392
- 1269291-90-8
- SCHEMBL15742166
- DTXSID00718971
- Inchi： 1S/C7H12N2O2/c1-9-6(4-5-8-9)7(10-2)11-3/h4-5,7H,1-3H3
- InChI Key： SQGZMHCVKOJHNL-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC=NN1C)OC

Computed Properties

Exact Mass: 156.089877630g/mol
Monoisotopic Mass: 156.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 117
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 36.3Å²

5-(Dimethoxymethyl)-1-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM188300-1g	5-(dimethoxymethyl)-1-methyl-1H-pyrazole	1269291-90-8	95%	1g	$380	2021-08-05
Chemenu	CM188300-1g	5-(dimethoxymethyl)-1-methyl-1H-pyrazole	1269291-90-8	95%	1g	$380	2024-08-02
Alichem	A049003874-1g	5-(Dimethoxymethyl)-1-methyl-1H-pyrazole	1269291-90-8	95%	1g	$400.00	2022-04-03
Ambeed	A242456-1g	5-(Dimethoxymethyl)-1-methyl-1H-pyrazole	1269291-90-8	95+%	1g	$331.0	2024-04-25

5-(Dimethoxymethyl)-1-methyl-1H-pyrazole Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

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